Cas no 2227643-27-6 (rac-(1R,3R)-3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227643-27-6
• MF: C₁₄H₁₉F₂NO
• MW: 255.303570985794
• CID: 6052342
• PubChem ID: 165855570
• Update Time: 2025-07-14

rac-(1R,3R)-3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-[2-(difluoromethoxy)-3-methylphenyl]-2,2-dimethylcyclopropyl]methanamine
• 2227643-27-6
• EN300-1970973

• Inchi： 1S/C14H19F2NO/c1-8-5-4-6-9(12(8)18-13(15)16)11-10(7-17)14(11,2)3/h4-6,10-11,13H,7,17H2,1-3H3/t10-,11-/m1/s1
• InChI Key： MLLZEENKRNUURV-GHMZBOCLSA-N
• SMILES： FC(OC1C(C)=CC=CC=1[C@@H]1[C@@H](CN)C1(C)C)F

Computed Properties

• Exact Mass: 255.14347055g/mol
• Monoisotopic Mass: 255.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropylmethanamine

Professional Introduction to rac-(1R,3R)-3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227643-27-6)

The compound rac-(1R,3R)-3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropylmethanamine, identified by its CAS number 2227643-27-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemical configuration and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug development.

At the core of this compound's structure lies a cyclopropylmethylamine moiety, which is appended with a phenyl ring substituted at the third position with a difluoromethoxy group and a methyl group. The stereochemistry of the molecule, denoted as rac-(1R,3R), indicates a non-superimposable mirror image arrangement of the two chiral centers, making it a racemic mixture of two enantiomers. This stereochemical complexity is crucial in determining the compound's biological activity and pharmacokinetic properties.

In recent years, there has been a growing interest in the development of novel psychoactive substances that target central nervous system (CNS) receptors. The phenyl ring and the amine functionality in rac-(1R,3R)-3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropylmethanamine suggest potential interactions with serotonin and dopamine receptors, which are key players in modulating mood, cognition, and behavior. The presence of the difluoromethoxy group further enhances its lipophilicity and metabolic stability, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active molecules. For instance, it shares structural features with certain serotonin receptor modulators that have demonstrated efficacy in treating conditions such as depression and anxiety. The dimethylcyclopropyl group adds an additional layer of complexity, potentially influencing both the compound's solubility and its ability to cross the blood-brain barrier.

The synthesis of rac-(1R,3R)-3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropylmethanamine presents unique challenges due to its intricate stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral resolution techniques, are employed to achieve the desired stereochemical purity. These methods not only require meticulous planning but also demand high-fidelity execution to ensure that the final product meets stringent quality standards.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of small molecules. In particular, enantiomers of a given compound can exhibit vastly different pharmacological profiles despite having identical chemical structures. This phenomenon underscores the need for thorough characterization of both enantiomers to fully understand their potential therapeutic applications. As such, further research on rac-(1R,3R)-3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropylmethanamine may involve separating its enantiomers and evaluating their individual biological activities.

The difluoromethoxy group is a well-known pharmacophore that enhances metabolic stability and lipophilicity in many drug candidates. Its presence in this compound suggests that it may exhibit improved pharmacokinetic properties compared to analogous molecules lacking this substituent. Additionally, the methyl groups on the cyclopropyl ring contribute to steric hindrance around key interaction sites on biological targets, which could influence binding affinity and selectivity.

In conclusion, rac-(1R,3R)-3-2-(difluoromethoxy)-3-methylphenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227643-27-6) represents a promising lead compound in pharmaceutical research. Its complex structure and functional groups make it an intriguing candidate for further exploration in drug discovery efforts aimed at treating CNS disorders. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping the future of medicinal chemistry.